Cas no 13599-78-5 (5-Nitro-1,2,3-benzothiadiazole)

• Product Name: 5-Nitro-1,2,3-benzothiadiazole
• CAS No: 13599-78-5
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 2771585
• PubChem ID: 12494996
• Update Time: 2025-10-31

5-Nitro-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d][1,2,3]thiadiazole
• 1,2,3-Benzothiadiazole, 5-nitro-
• MFCD02667407
• DTXSID30500341
• SCHEMBL2595211
• E85193
• ZILDNWITORTJMS-UHFFFAOYSA-N
• 5-nitrobenzothiadiazole
• CS-0529670
• AKOS016024006
• BS-49199
• 13599-78-5
• DTXCID20451151
• 5-Nitro-1,2,3-benzothiadiazole

• Inchi： 1S/C6H3N3O2S/c10-9(11)4-1-2-6-5(3-4)7-8-12-6/h1-3H
• InChI Key： ZILDNWITORTJMS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.99459752g/mol
• Monoisotopic Mass: 180.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.8Ų

Additional information on 5-Nitro-1,2,3-benzothiadiazole

Introduction to 5-Nitro-1,2,3-benzothiadiazole (CAS No. 13599-78-5)

5-Nitro-1,2,3-benzothiadiazole, identified by its Chemical Abstracts Service (CAS) number 13599-78-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiadiazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 5-Nitro-1,2,3-benzothiadiazole, particularly the presence of a nitro group and the benzothiadiazole core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The nitro group attached to the benzothiadiazole ring introduces electrophilic characteristics, enabling various functionalization strategies. This property has been exploited in the synthesis of more complex derivatives aimed at enhancing pharmacological efficacy. In recent years, 5-Nitro-1,2,3-benzothiadiazole has been studied for its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The benzothiadiazole moiety itself is well-documented for its antimicrobial, antiviral, and anti-inflammatory properties, which have been leveraged in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Nitro-1,2,3-benzothiadiazole and biological targets. Studies have demonstrated that this compound can interact with enzymes and receptors involved in key metabolic pathways. For instance, research suggests that derivatives of 5-Nitro-1,2,3-benzothiadiazole may inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. Such findings highlight the compound's potential as an anti-inflammatory agent.

In the realm of oncology, 5-Nitro-1,2,3-benzothiadiazole has been explored as a candidate for developing chemotherapeutic drugs. Preliminary studies indicate that certain derivatives exhibit cytotoxic effects against various cancer cell lines by disrupting critical cellular processes such as DNA replication and apoptosis regulation. The nitro group in 5-Nitro-1,2,3-benzothiadiazole plays a crucial role in these interactions by facilitating redox reactions that can induce oxidative stress in cancer cells. This mechanism has opened new avenues for designing next-generation anticancer therapies.

The synthesis of 5-Nitro-1,2,3-benzothiadiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nitration of pre-existing benzothiadiazole derivatives followed by cyclization or functional group interconversion. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing waste generation and minimizing hazardous byproducts.

From a pharmacokinetic perspective, 5-Nitro-1,2,3-benzothiadiazole and its derivatives exhibit varying levels of solubility and bioavailability depending on their structural modifications. Researchers are actively investigating ways to optimize these properties through molecular engineering techniques such as prodrug design or pegylation. These efforts aim to enhance the compound's therapeutic index by improving its absorption, distribution, metabolism, excretion (ADME) profile.

The regulatory landscape for compounds like 5-Nitro-1,2,3-benzothiadiazole is continually evolving to reflect new scientific discoveries and societal needs. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the evaluation of novel therapeutic agents derived from heterocyclic compounds like benzothiadiazoles. Compliance with these regulations is essential for advancing promising candidates from preclinical studies to clinical trials.

In conclusion, 5-Nitro-1 2 3 -benzothiadiazole (CAS No 13599 -78 -5 ) represents a significant area of interest in medicinal chemistry with diverse applications spanning inflammation cancer neurodegenerative diseases and beyond The nitro group within its structure contributes markedly to its reactivity enabling versatile synthetic strategies while its benzothiadiazole core imparts unique biological properties Recent research underscores its potential as a scaffold for developing novel therapeutics highlighting its importance in ongoing scientific endeavors